6-(Difluoromethoxy)pyridin-2-amine

• IUPAC Name: 6-(difluoromethoxy)pyridin-2-amine
• InChI: InChI=1S/C6H6F2N2O/c7-6(8)11-5-3-1-2-4(9)10-5/h1-3,6H,(H2,9,10)
• InChI Key: QMOFLAKXMLKVTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)OC(F)F)N
• Molecular Formula: C6H6F2N2O
• DSSTOX Substance ID: DTXSID10745137
• Molecular Weight: 160.12 g/mol
• CAS No.: 1131007-43-6

Description

6-(Difluoromethoxy)pyridin-2-amine is a chemical compound with the CAS Number: 1131007-43-6. It has a molecular weight of 160.12 and its IUPAC name is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H6F2N2O/c7-6(8)11-5-3-1-2-4(9)10-5/h1-3,6H, (H2,9,10). This indicates that the molecule consists of a pyridine ring with an amine group at the 2-position and a difluoromethoxy group at the 6-position.

Physical and Chemical Properties Analysis

This compound is a liquid at room temperature. It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C.

Scientific Research Applications

Synthesis and Application in Nuclear Medicine

6-(Difluoromethoxy)pyridin-2-amine is instrumental in the synthesis of complex compounds used in nuclear medicine. For example, it serves as a precursor in the synthesis of [18F]FPyTFP, a prosthetic group used for radiolabeling peptides in positron emission tomography (PET) scans. This application is crucial as peptides are increasingly being used as PET imaging probes in nuclear medicine (Davis & Fettinger, 2018).

Optical Properties in Heterocyclic Systems

The compound is also studied for its influence on the optical properties of trisheterocyclic systems. Research has shown that the introduction of electron-donating amino groups, such as this compound, impacts the thermal, redox, UV–Vis absorption, and emission properties of these systems. Such studies contribute to the understanding of structure-dependent fluorescence properties and environmental responsiveness, which are significant in the fields of material science and chemistry (Palion-Gazda et al., 2019).

Fluorination of Pyridines in Chemical Research

The compound plays a role in the development of mild and convenient protocols for the fluorination of carbon sites adjacent to nitrogen in pyridines. This is a significant advancement in pharmaceutical and agrochemical research, where fluorination is a common strategy to tune the properties of small molecules. Such developments enable the production of compounds of interest in medicinal research, enhancing the scope and safety of reactions that incorporate fluorine into heteroarenes (Fier & Hartwig, 2013).

Coordination Chemistry and Metal Complexes

Research in coordination chemistry utilizes this compound in the design and synthesis of macrocyclic Schiff base ligands. These ligands are important in the synthesis of metal complexes, which are used in various applications ranging from catalysis to metal ion transportation and separation (Rezaeivala & Keypour, 2014).

Green Chemistry and Catalyst Development

This compound is also significant in green chemistry, where it contributes to the development of efficient and reusable catalysts. For instance, it is used in the N-tert-butoxycarbonylation of amines, showcasing advantages such as clean reactions, short reaction times, and high yields, which are crucial in sustainable chemical processes (Karimian & Tajik, 2014).

Anticancer Research

In the realm of medicinal chemistry, derivatives of this compound have been investigated as potential anticancer agents. Specific alkyl amide functionalized derivatives have shown promising bioactivity against various cancer cell lines, highlighting the compound’s potential in developing new cancer therapies (Chavva et al., 2013).

Safety and Hazards

The compound is classified under the GHS07 category, with the signal word "Warning". It may cause skin irritation, serious eye damage, and may also cause respiratory irritation.